Cas no 116344-32-2 (Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate structure
116344-32-2 structure
Product Name:Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
CAS No:116344-32-2
MF:C13H14N2O2
MW:230.262463092804
CID:1205642
PubChem ID:11831241
Update Time:2025-04-20

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-phenyl-, ethyl ester
    • Ethyl 1-methyl-5-phenyl-1H-pyrazole-4-carboxylate
    • 116344-32-2
    • EN300-128031
    • SCHEMBL11890412
    • ethyl1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
    • CHEMBL2235362
    • ethyl 1-methyl-5-phenylpyrazole-4-carboxylate
    • DB-141829
    • Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C13H14N2O2/c1-3-17-13(16)11-9-14-15(2)12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
    • InChI Key: BQHQFYSVCNWZJH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NN(C)C=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 379.9±30.0 °C at 760 mmHg
  • Flash Point: 183.5±24.6 °C
  • PSA: 44.12
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Security Information

Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B436430-10mg
Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
116344-32-2
10mg
$ 50.00 2022-06-07
TRC
B436430-50mg
Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
116344-32-2
50mg
$ 210.00 2022-06-07
TRC
B436430-100mg
Ethyl 1-Methyl-5-phenyl-1H-pyrazole-4-carboxylate
116344-32-2
100mg
$ 295.00 2022-06-07
A2B Chem LLC
AV52732-50mg
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
50mg
$227.00 2024-04-20
A2B Chem LLC
AV52732-100mg
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
100mg
$322.00 2024-04-20
A2B Chem LLC
AV52732-250mg
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
250mg
$445.00 2024-04-20
A2B Chem LLC
AV52732-500mg
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
500mg
$681.00 2024-04-20
A2B Chem LLC
AV52732-1g
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
1g
$862.00 2024-04-20
A2B Chem LLC
AV52732-2.5g
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
2.5g
$1655.00 2024-04-20
A2B Chem LLC
AV52732-5g
Ethyl 1-methyl-5-phenyl-1h-pyrazole-4-carboxylate
116344-32-2 95%
5g
$2432.00 2024-04-20
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk